![molecular formula C15H23ClN4O3 B3420019 Bz-Arg-OEt.HCl CAS No. 16706-37-9](/img/structure/B3420019.png)
Bz-Arg-OEt.HCl
Overview
Description
Bz-Arg-OEt.HCl, also known as N-alpha-Benzoyl-L-arginine ethyl ester hydrochloride, is a substrate useful for trypsin determination . It also has a vasodilatory property in rat pulmonary artery and lung tissues . Its molecular formula is C15H23ClN4O3 .
Synthesis Analysis
This compound is used in the immobilization of trypsin in organic and aqueous media for enzymatic peptide synthesis and hydrolysis reactions . The highest carrier activity was achieved at 1% of water (v/v) in dioxane . The resulting immobilizate could be used over ten cycles with activity retention of 90% in peptide synthesis reaction in 80% (v/v) ethanol and in hydrolysis reaction with activity retention of 87% in buffered aqueous solution .Molecular Structure Analysis
The optimum molar ratio of Bz-Arg-OEt to Arg-NH2 amounts to a molar excess of the nucleophile of 1:20 . The formation of dipeptide in this reaction was confirmed by MALDI-ToF-MS analysis with an expected molecular mass of [M + H] + = 434.26 Da and a found molecular mass of 433.73 +/- 0.5 Da .Chemical Reactions Analysis
In the reaction, Arg-NH2 acts as a nucleophile forming a peptide bond where the dipeptide Bz-Arg-Arg-NH2 is released . This compound finds extensive applications in scientific research, particularly in synthesizing peptides, proteins, and other organic compounds .Physical and Chemical Properties Analysis
This compound is a solid white powder . It is soluble in water or ethanol . Its molecular weight is 342.82 .Scientific Research Applications
Enzymatic Synthesis of Peptides
Bz-Arg-OEt.HCl has been utilized in the enzymatic synthesis of peptides, particularly in the production of the tripeptide Bz-Arg-Gly-Asp(-OMe)-OH. This process involves the synthesis of Bz-Arg-Gly-OEt using trypsin in an ethanol and Tris/HCl buffer, followed by the incorporation of H-Asp(-OMe)2 using chymopapain. The synthesis demonstrates high yields and highlights the potential of this compound in facilitating enzymatic peptide bonding in organic solvents (So, Shin, & Kim, 2000).
Chemo-Enzymatic Synthesis Methods
Research also focuses on the chemo-enzymatic synthesis of tripeptides using this compound. This involves combining chemical and enzymatic methods to produce peptides like Bz-RGD-OEt under optimal conditions, such as specific pH values and temperatures. The study of these methods is crucial for understanding how to efficiently synthesize complex peptides (Yunheng Zhou et al., 2003).
Improving Peptide Synthesis in Aqueous Medium
Another application is the synthesis of N-benzoyl-argininylglycylasparagine methyl ester (Bz-Arg-Gly-Asp-OMe), a precursor tripeptide of Arg-Gly-Asp, catalyzed by papain in an aqueous medium. The study focused on optimizing various factors such as water content, temperature, and substrate molar ratio to improve the yield, which has implications for large-scale peptide production (Rui-Zhen Hou et al., 2007).
Studies on Protease-Catalyzed Peptide Bond Formation
Research on the use of cysteine proteases like ficin, papain, and clostripain in forming peptide bonds in frozen aqueous solutions also incorporates this compound. This approach has led to increased peptide yields and provides insights into enzyme-catalyzed peptide syntheses under unique conditions (Hänsler, Ullmann, & Jakubke, 1995).
Analysis of Proteolytic Enzymes
This compound has been used in the study and characterization of proteolytic enzymes. For example, a study on a proteolytic enzyme from rabbit testes utilized Bz-Arg-OEt to analyze enzyme activity, highlighting its utility in biochemical research (Ninjoor & Srivastava, 1985).
Mechanism of Action
Safety and Hazards
Future Directions
Bz-Arg-OEt.HCl has potential applications in enzymatic peptide synthesis reactions at mild conditions with high selectivity in industrial drug production . It is also a good substrate for determining the esterase activities of plasmin, pancreatic and urinary kallikreins, thrombin and trypsin as well as of an acid carboxypeptidase from Aspergillus niger .
Properties
IUPAC Name |
ethyl (2S)-2-benzamido-5-(diaminomethylideneamino)pentanoate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4O3.ClH/c1-2-22-14(21)12(9-6-10-18-15(16)17)19-13(20)11-7-4-3-5-8-11;/h3-5,7-8,12H,2,6,9-10H2,1H3,(H,19,20)(H4,16,17,18);1H/t12-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIXDELXKSSLIKB-YDALLXLXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CCCN=C(N)N)NC(=O)C1=CC=CC=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H](CCCN=C(N)N)NC(=O)C1=CC=CC=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23ClN4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
971-21-1 (Parent) | |
Record name | Ethyl N2-benzoyl-L-argininate monohydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002645081 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Molecular Weight |
342.82 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White hygroscopic powder; [Alfa Aesar MSDS] | |
Record name | N-alpha-Benzoyl-L-arginine ethyl ester hydrochloride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/15816 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS No. |
2645-08-1, 16706-37-9 | |
Record name | N-Benzoyl-L-arginine ethyl ester hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2645-08-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | L-Arginine, N2-benzoyl-, ethyl ester, hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16706-37-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl N2-benzoyl-L-argininate monohydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002645081 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl N2-benzoyl-L-argininate monohydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.325 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.